Cas no 163211-82-3 (Cyclopropanol, 1-(1-hexynyl)- (9CI))

• Product name: Cyclopropanol, 1-(1-hexynyl)- (9CI)
• CAS No: 163211-82-3
• MF: C₉H₁₄O
• MW: 138.20686
• CID: 1344271
• PubChem ID: 45079291

Cyclopropanol, 1-(1-hexynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(1-hexynyl)- (9CI)
• DB-286713
• CYCLOPROPANOL, 1-(1-HEXYNYL)-
• 163211-82-3

• Inchi： InChI=1S/C9H14O/c1-2-3-4-5-6-9(10)7-8-9/h10H,2-4,7-8H2,1H3
• InChI Key： CGHXQWYMPPOMAC-UHFFFAOYSA-N
• SMILES： CCCCC#CC1(CC1)O

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23